Cas no 59021-08-8 (Pyrazine, 2,5-dimethyl-3-(methylthio)-)

• Product Name: Pyrazine, 2,5-dimethyl-3-(methylthio)-
• CAS No: 59021-08-8
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 340130
• PubChem ID: 11658321
• Update Time: 2025-04-19

Pyrazine, 2,5-dimethyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-dimethyl-3-(methylthio)-
• 2,5-dimethyl-3-methylsulfanylpyrazine
• InChI=1/C7H10N2S/c1-5-4-8-6(2)7(9-5)10-3/h4H,1-3H3
• AKOS006370174
• SCHEMBL11329005
• CHEBI:204627
• VXFGCYJQMUSZGI-UHFFFAOYSA-N
• VXFGCYJQMUSZGI-UHFFFAOYSA-
• 2,5-dimethyl-3-methylsulanylpyrazine
• DTXSID00470128
• 59021-08-8
• 2,5-Dimethyl-3-(methylsulfanyl)pyrazine

• Inchi： 1S/C7H10N2S/c1-5-4-8-6(2)7(9-5)10-3/h4H,1-3H3
• InChI Key： VXFGCYJQMUSZGI-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=NC=C(C)N=1

Computed Properties

• Exact Mass: 154.0566
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers